Cas no 1342545-33-8 (1-(bromomethyl)-1-(cyclohexylmethoxy)cyclohexane)

• Product Name: 1-(bromomethyl)-1-(cyclohexylmethoxy)cyclohexane
• CAS No: 1342545-33-8
• MF: C₁₄H₂₅BrO
• MW: 289.251703977585
• CID: 6287849
• PubChem ID: 63475669
• Update Time: 2025-06-18

1-(bromomethyl)-1-(cyclohexylmethoxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(cyclohexylmethoxy)cyclohexane
• CS-0266110
• AKOS012783559
• EN300-1135239
• 1342545-33-8

• Inchi： 1S/C14H25BrO/c15-12-14(9-5-2-6-10-14)16-11-13-7-3-1-4-8-13/h13H,1-12H2
• InChI Key： SQNBYZYYAQUZLU-UHFFFAOYSA-N
• SMILES： BrCC1(CCCCC1)OCC1CCCCC1

Computed Properties

• Exact Mass: 288.10888g/mol
• Monoisotopic Mass: 288.10888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(bromomethyl)-1-(cyclohexylmethoxy)cyclohexane

Professional Introduction to Compound with CAS No. 1342545-33-8 and Product Name: 1-(bromomethyl)-1-(cyclohexylmethoxy)cyclohexane

1-(bromomethyl)-1-(cyclohexylmethoxy)cyclohexane, identified by the CAS number 1342545-33-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both a bromomethyl and a cyclohexylmethoxy substituent, make it a valuable building block for constructing complex molecular architectures.

The bromomethyl group in the molecule is particularly noteworthy due to its reactivity and utility in forming carbon-carbon bonds through nucleophilic substitution reactions. This functionality allows for the facile introduction of diverse pharmacophores into the molecular framework, making it an attractive candidate for medicinal chemists seeking to develop new drug candidates. Additionally, the cyclohexylmethoxy group contributes to the compound's overall steric environment, influencing its solubility, metabolic stability, and potential interactions with biological targets.

In recent years, there has been a growing interest in leveraging such intermediates for the development of targeted therapies. The structural motif of 1-(bromomethyl)-1-(cyclohexylmethoxy)cyclohexane aligns well with current trends in drug discovery, particularly in the area of kinase inhibitors and other small-molecule modulators. For instance, researchers have explored its utility in generating derivatives that exhibit inhibitory activity against specific kinases implicated in cancer and inflammatory diseases. The ability to modify both the bromomethyl and cyclohexylmethoxy positions provides chemists with a high degree of flexibility in optimizing potency and selectivity.

One notable application of this compound has been reported in the synthesis of novel antiviral agents. The bromomethyl group can be readily converted into other functional moieties such as alcohols or amines, enabling the construction of peptidomimetics or heterocyclic scaffolds that mimic viral protease inhibitors. Furthermore, the cyclohexylmethoxy substituent can be used to introduce lipophilic or hydrophilic extensions, fine-tuning the pharmacokinetic properties of the final drug candidates. These attributes have made 1-(bromomethyl)-1-(cyclohexylmethoxy)cyclohexane a valuable asset in academic and industrial research laboratories.

The synthesis of this compound typically involves multi-step organic transformations, starting from commercially available cyclohexane derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or radical bromination techniques, are often employed to introduce the desired functional groups with high regioselectivity and yield. These synthetic strategies not only highlight the versatility of 1-(bromomethyl)-1-(cyclohexylmethoxy)cyclohexane as an intermediate but also showcase the ingenuity of modern synthetic organic chemistry.

From a computational chemistry perspective, virtual screening methods have been increasingly utilized to identify potential hits derived from this intermediate. Molecular docking studies suggest that derivatives of 1-(bromomethyl)-1-(cyclohexylmethoxy)cyclohexane can interact with various biological targets through multiple binding modes. This promiscuous binding capability is particularly advantageous in drug discovery pipelines where targeting multiple pathways simultaneously can lead to synergistic therapeutic effects.

The pharmacological evaluation of compounds derived from 1-(bromomethyl)-1-(cyclohexylmethoxy)cyclohexane has revealed promising activities across several disease indications. For example, early-stage studies have demonstrated that certain analogs exhibit potent inhibition against mutant forms of kinases associated with resistance to existing therapies. Additionally, structural modifications have led to compounds with enhanced solubility and reduced toxicity profiles, addressing key challenges in drug development.

The future prospects for this compound are vast, with ongoing research focusing on expanding its utility in medicinal chemistry and materials science. Innovations in flow chemistry and continuous manufacturing processes may further streamline its synthesis, making it more accessible for large-scale applications. Moreover, interdisciplinary approaches combining organic synthesis with bioinformatics and machine learning are expected to accelerate the discovery of novel derivatives with optimized properties.

In conclusion,1-(bromomethyl)-1-(cyclohexylmethoxy)cyclohexane (CAS No. 1342545-33-8) represents a cornerstone intermediate in modern drug discovery efforts. Its unique structural features and reactivity profile enable chemists to design sophisticated molecular architectures with therapeutic potential across diverse disease areas. As research continues to uncover new applications for this compound, it will undoubtedly remain a critical tool for scientists striving to develop next-generation pharmaceuticals.